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Introduction

2-Methoxyhexane, an ether with the chemical formula C7H160, presents a subject of interest
in various chemical research and development sectors. Its molecular structure, consisting of a
methoxy group attached to the second carbon of a hexane chain, gives rise to specific physical
properties that dictate its behavior and potential applications. Ethers are characterized by an
oxygen atom bonded to two alkyl or aryl groups.[1] The presence of the electronegative oxygen
atom introduces a degree of polarity, influencing properties such as boiling point and solubility.
[2][3] Unlike alcohols, ethers lack a hydroxyl group, which means they cannot act as hydrogen
bond donors, a key factor determining their physical characteristics.[1][4] This guide provides a
detailed overview of the known and predicted physical properties of 2-Methoxyhexane,
outlines standard experimental protocols for their determination, and explores the relationship
between its molecular structure and its physical behavior.

Core Physical Properties of 2-Methoxyhexane

Quantitative data for 2-Methoxyhexane is primarily based on computational models due to a
lack of extensive experimental studies. The following table summarizes these properties.
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Physical Property Value Source
Molecular Weight 116.20 g/mol PubChem[5]
Boiling Point N/A LookChem([6]
Melting Point N/A LookChem([6]
Density N/A LookChem][6]
Refractive Index N/A LookChem([6]
Solubility Sparingly soluble in water GeeksforGeeks[3]
XLogP3 2.3 PubChem[5]
Topological Polar Surface Area 9.2 A2 PubChem][5]

Note: "N/A" indicates that experimental data is not readily available in the cited sources. The
solubility is inferred from the general properties of ethers of similar molecular weight. For
comparison, the isomer 1-methoxyhexane has a boiling point of 126.05°C and a melting point
of -82.27°C.[7]

Experimental Protocols for Determination of
Physical Properties

While specific experimental data for 2-Methoxyhexane is sparse, the following are detailed,
standard methodologies for determining the key physical properties of a liquid compound like
2-Methoxyhexane.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[8]

Methodology: Distillation

A common method for determining the boiling point of a volatile liquid is through distillation.[2]
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o Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source
(e.g., heating mantle).

e Procedure:

o The liquid sample (a few milliliters) is placed in the distillation flask along with boiling chips
to ensure smooth boiling.

o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm of the distillation flask to accurately measure the temperature of the vapor.

o The flask is gently heated.

o As the liquid boils, the vapor rises, surrounds the thermometer bulb, and then passes into
the condenser.

o The temperature is recorded when it becomes constant. This stable temperature is the
boiling point of the liquid.

Determination of Density

Density is the mass of a substance per unit volume. For liquids, it is typically measured in g/mL
or g/cms.

Methodology: Pycnometer Method

A pycnometer is a flask with a specific, accurately known volume, used for precise density
measurements.

o Apparatus: A pycnometer, an analytical balance, and a temperature-controlled water bath.
e Procedure:
o The empty, clean, and dry pycnometer is weighed accurately.

o The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped. The
stopper is inserted, and any excess liquid is carefully wiped from the outside.
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o The filled pycnometer is weighed again.

o The mass of the liquid is determined by subtracting the mass of the empty pycnometer
from the mass of the filled pycnometer.

o The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.

o The measurement should be performed at a constant, recorded temperature as density is
temperature-dependent.

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material.

Methodology: Abbe Refractometer
An Abbe refractometer is a common instrument for measuring the refractive index of liquids.

o Apparatus: An Abbe refractometer, a light source (often built-in), and a constant temperature
water circulator.

e Procedure:

o The refractometer is calibrated using a standard liquid with a known refractive index (e.g.,
distilled water).

o Afew drops of the liquid sample are placed on the prism of the refractometer.
o The prism is closed and the light source is switched on.

o The user looks through the eyepiece and adjusts the controls until the boundary line
between the light and dark fields is sharp and centered in the crosshairs.

o The refractive index is read directly from the instrument's scale.
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o The temperature should be controlled and recorded as the refractive index is temperature-
dependent.

Structure-Property Relationships

The physical properties of 2-Methoxyhexane are a direct consequence of its molecular
structure. The diagram below illustrates these relationships.

Click to download full resolution via product page

Caption: Relationship between 2-Methoxyhexane's structure and its physical properties.

The bent C-O-C linkage in ethers results in a net dipole moment, leading to dipole-dipole
interactions between molecules.[3] However, the absence of a hydroxyl group prevents
hydrogen bonding between ether molecules, which is why ethers generally have lower boiling
points than alcohols of similar molecular weight.[4][9] The oxygen atom in 2-Methoxyhexane
can act as a hydrogen bond acceptor, allowing for some solubility in protic solvents like water.
[3][9] The long, nonpolar hexyl chain, however, dominates the molecule's character, making it
more soluble in nonpolar organic solvents.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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